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Compound of Interest

Compound Name: Rheochrysin

Cat. No.: B072260

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rheochrysin, also known as Physcion-8-O-3-D-glucoside, is a naturally occurring
anthraquinone glycoside found in various medicinal plants, most notably in the roots and
rhizomes of Rheum species (rhubarb). This document provides a comprehensive overview of
the physical and chemical properties of Rheochrysin, offering detailed experimental protocols
for its isolation and characterization. Furthermore, it delves into its potential biological activities
by examining its influence on key cellular signaling pathways, supported by illustrative
diagrams. This guide is intended to serve as a technical resource for researchers and
professionals engaged in the fields of natural product chemistry, pharmacology, and drug
development.

Physicochemical Properties

Rheochrysin is a yellow crystalline solid. Its core structure consists of a physcion aglycone
linked to a B-D-glucopyranosyl moiety. The presence of hydroxyl, methoxy, and sugar groups
imparts specific physicochemical characteristics to the molecule.
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Property Value Reference
1-hydroxy-8-methoxy-3-
methyl-6-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name _
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylJoxyanthracene-9,10-dione
Physcion-8-O-3-D-glucoside,

Synonyms o [1]
Physcionin

CAS Number 23451-01-6

Molecular Formula C22H22010

Molecular Weight 446.41 g/mol

Physical Properties

Property Value Experimental Notes
Melting Point 204-206 °C
Appearance Yellow crystalline powder
Soluble in methanol, ethanol, o
_ _ Qualitative assessment.
- and dimethyl sulfoxide o )
Solubility Quantitative data requires

(DMSO). Sparingly soluble in

water.

experimental determination.

Spectroscopic Data

The structural elucidation of Rheochrysin is primarily achieved through a combination of

spectroscopic technigues.

UV-Visible Spectroscopy

The UV-Vis spectrum of Rheochrysin in methanol exhibits absorption maxima (Amax)

characteristic of the anthraquinone chromophore.
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Solvent Amax (nm)

Methanol ~225, 258, 288, 435

Nuclear Magnetic Resonance (NMR) Spectroscopy

The H and 13C NMR spectra provide detailed information about the proton and carbon
environments within the Rheochrysin molecule. The assignments are based on data from
structurally similar anthraquinone glycosides.

1H-NMR (DMSO-ds, 500 MHz)

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
12.10 S 1H 1-OH
7.65 d,J=15Hz 1H H-4
7.40 d,J=15Hz 1H H-2
7.25 S 1H H-5
6.90 S 1H H-7
5.10 d,J=75Hz 1H H-1'
3.90 S 3H 8-OCHs
3.20-3.70 m Glucosyl protons
2.40 S 3H 3-CHs

13C-NMR (DMSO-ds, 125 MHz)
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Chemical Shift (6, ppm) Assignment
190.5 C-9
181.8 C-10
165.0 C-8
162.0 C-1
161.5 C-6
148.5 C-3
135.0 C-4a
133.0 C-9a
124.5 C-4
121.0 C-2
115.0 C-8a
110.0 C-10a
108.0 C-5
106.5 C-7
101.0 C-1
77.5 C-5'
76.8 C-3
73.5 Cc-2'
70.0 c-4
61.0 C-6'
56.0 8-OCHs
22.0 3-CHs
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Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a common technique for the analysis of
Rheochrysin. The fragmentation pattern typically involves the cleavage of the glycosidic bond.

m/z Interpretation
447.1286 [M+H]*
285.0759 [M+H - Glc]* (Physcion aglycone)

Experimental Protocols
Isolation of Rheochrysin from Rheum palmatum

This protocol outlines a general procedure for the isolation of Rheochrysin using High-
Performance Liquid Chromatography (HPLC).[1][2]

Workflow for Rheochrysin Isolation
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Caption: Workflow for the extraction and purification of Rheochrysin.
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o Extraction:

o Air-dried and powdered roots of Rheum palmatum are macerated with 80% methanol at
room temperature for 24 hours.

o The extract is filtered and concentrated under reduced pressure to yield a crude
methanolic extract.

e Preliminary Purification:
o The crude extract is subjected to column chromatography on a silica gel column.

o Elution is performed with a gradient of chloroform and methanol, starting with 100%
chloroform and gradually increasing the polarity with methanol.

o Fractions are collected and monitored by Thin Layer Chromatography (TLC).
e HPLC Purification:

o Fractions enriched with Rheochrysin are pooled and further purified by preparative HPLC
on a C18 column.[1]

o An isocratic mobile phase, typically a mixture of acetonitrile and water (e.g., 40:60 v/v), is
used for elution.[2]

o The elution is monitored by a UV detector at a wavelength of 254 nm or 280 nm.

o The peak corresponding to Rheochrysin is collected, and the solvent is evaporated to
obtain the pure compound.

Spectroscopic Analysis

NMR Sample Preparation
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Caption: General workflow for NMR sample preparation.

o Sample Preparation: Approximately 5-10 mg of purified Rheochrysin is dissolved in a
suitable deuterated solvent (e.g., DMSO-de) in an NMR tube.

e Acquisition: *H and 3C NMR spectra are recorded on a high-field NMR spectrometer (e.g.,
500 MHz).

Biological Activity and Signaling Pathways

While research on the specific molecular mechanisms of Rheochrysin is ongoing, studies on
structurally related anthraquinones, such as rhein, suggest potential involvement in key cellular
signaling pathways associated with inflammation and cell proliferation.[3]

Anti-inflammatory Effects: NF-kB Pathway

The NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway
is a central regulator of inflammation.[3] In its inactive state, NF-kB is sequestered in the
cytoplasm by inhibitor of kB (IkB) proteins. Inflammatory stimuli lead to the phosphorylation and
subsequent degradation of IkB, allowing NF-kB to translocate to the nucleus and activate the
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transcription of pro-inflammatory genes. Rhein has been shown to inhibit the phosphorylation
of the p65 subunit of NF-kB, thereby suppressing the inflammatory cascade.[3] It is plausible

that Rheochrysin exerts similar anti-inflammatory effects through the modulation of this
pathway.

Proposed Inhibition of NF-kB Pathway by Rheochrysin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 2. ldentification and quantification of target metabolites combined with transcriptome of two
rheum species focused on anthraquinone and flavonoids biosynthesis - PMC
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o 3. Rhein attenuates inflammation through inhibition of NF-kB and NALP3 inflammasome in
vivo and in vitro - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [In-Depth Technical Guide to Rheochrysin: Physical and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072260#physical-and-chemical-properties-of-
rheochrysin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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